Cas no 93854-64-9 (2,2-difluoro-3-methylbut-3-en-1-ol)

2,2-Difluoro-3-methylbut-3-en-1-ol is a fluorinated unsaturated alcohol with the molecular formula C5H8F2O. This compound features a difluoromethyl group at the 2-position and a methyl-substituted double bond at the 3-position, contributing to its unique reactivity and stability. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The terminal hydroxyl group allows for further functionalization, enabling its use as a versatile intermediate in organic synthesis. Its structural features also make it suitable for studying fluorination effects on molecular properties. The compound exhibits moderate polarity, facilitating purification and handling in laboratory settings.
2,2-difluoro-3-methylbut-3-en-1-ol structure
93854-64-9 structure
Product Name:2,2-difluoro-3-methylbut-3-en-1-ol
CAS No:93854-64-9
MF:C5H8F2O
MW:122.113228797913
CID:6208829
PubChem ID:13300551
Update Time:2025-11-01

2,2-difluoro-3-methylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-methylbut-3-en-1-ol
    • 93854-64-9
    • SCHEMBL24603345
    • EN300-197059
    • FVOBCUWMZOEZAI-UHFFFAOYSA-N
    • Inchi: 1S/C5H8F2O/c1-4(2)5(6,7)3-8/h8H,1,3H2,2H3
    • InChI Key: FVOBCUWMZOEZAI-UHFFFAOYSA-N
    • SMILES: FC(CO)(C(=C)C)F

Computed Properties

  • Exact Mass: 122.05432120g/mol
  • Monoisotopic Mass: 122.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 2,2-difluoro-3-methylbut-3-en-1-ol

Comprehensive Introduction to 2,2-Difluoro-3-methylbut-3-en-1-ol (CAS No. 93854-64-9)

2,2-Difluoro-3-methylbut-3-en-1-ol (CAS No. 93854-64-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its difluoro and methylbutenol functional groups, is widely used in pharmaceuticals, agrochemicals, and specialty materials. Its molecular structure, featuring a fluorinated alcohol moiety, makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The growing interest in fluorinated compounds like 2,2-difluoro-3-methylbut-3-en-1-ol stems from their ability to enhance the stability and bioavailability of active ingredients. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. Questions such as "How is 2,2-difluoro-3-methylbut-3-en-1-ol synthesized?" or "What are the applications of fluorinated alcohols?" are frequently searched, reflecting the compound's relevance in modern science.

One of the key advantages of 2,2-difluoro-3-methylbut-3-en-1-ol is its role in pharmaceutical intermediates. The presence of fluorine atoms often improves the metabolic stability of drug candidates, making this compound a sought-after building block in drug discovery. Additionally, its allylic alcohol functionality allows for further derivatization, enabling the creation of complex molecules with tailored properties. This versatility has led to its use in catalysis and material science, where precise control over molecular architecture is critical.

From an industrial perspective, 2,2-difluoro-3-methylbut-3-en-1-ol is valued for its compatibility with scalable synthesis methods. Manufacturers often highlight its high purity and low toxicity, which are essential for large-scale production. Searches like "Where to buy 2,2-difluoro-3-methylbut-3-en-1-ol?" or "CAS 93854-64-9 suppliers" indicate strong market demand, particularly from sectors focused on advanced materials and fine chemicals.

In the context of sustainable chemistry, 2,2-difluoro-3-methylbut-3-en-1-ol is being studied for its potential in biodegradable polymers and eco-friendly solvents. The compound's ability to participate in click chemistry reactions further expands its utility, making it a topic of interest for researchers exploring modular synthesis. As the demand for green alternatives rises, this compound is poised to play a pivotal role in innovative chemical solutions.

Safety and handling of 2,2-difluoro-3-methylbut-3-en-1-ol are also frequently discussed topics. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to maintain its chemical integrity. Questions like "Is 2,2-difluoro-3-methylbut-3-en-1-ol stable under ambient conditions?" or "What are the storage requirements for CAS 93854-64-9?" are common among laboratory professionals and industrial users.

In summary, 2,2-difluoro-3-methylbut-3-en-1-ol (CAS No. 93854-64-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and allylic alcohol functionality make it a valuable asset in synthetic chemistry. As research continues to uncover new uses, this compound is expected to remain at the forefront of innovative chemical development, addressing both industrial needs and environmental challenges.

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